1-Bromo-3-(4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one

• Molecular Formula: C11H8BrF5O3
• Molecular Weight: 363.07 g/mol
• IUPAC Name: 1-bromo-3-[4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl]propan-2-one
• InChI: InChI=1S/C11H8BrF5O3/c12-5-7(18)3-6-1-2-8(19-10(13)14)4-9(6)20-11(15,16)17/h1-2,4,10H,3,5H2
• InChI Key: TXVDAYICMHEJPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)F)OC(F)(F)F)CC(=O)CBr

Description

1-Bromo-3-(4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one is a halogenated aromatic ketone with a complex substitution pattern. The molecule features a propan-2-one backbone substituted with bromine at position 1 and a phenyl ring at position 2. The phenyl ring is further functionalized with difluoromethoxy (-OCF₂H) and trifluoromethoxy (-OCF₃) groups at the 4- and 2-positions, respectively.

The synthesis of such compounds typically involves multi-step halogenation and coupling reactions. For example, analogous brominated ketones are synthesized via bromine addition to chalcone precursors followed by elimination (e.g., 2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one, as described in ). Structural characterization of related compounds often employs X-ray crystallography and spectroscopic methods (NMR, IR, HRMS), supported by computational tools like the SHELX program suite for crystallographic refinement .

Biological Activity

1-Bromo-3-(4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one is a complex organic compound with the molecular formula C11H8BrF5O3 and a molecular weight of 363.08 g/mol. Its structure features a bromo group and two fluorinated methoxy groups, which significantly influence its biological activity. This article explores the compound's biological properties, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The unique combination of difluoromethoxy and trifluoromethoxy groups in this compound contributes to its distinct electronic properties, enhancing its reactivity and specificity in biological interactions. The presence of fluorine atoms can improve binding affinity to biological targets, potentially leading to significant biological effects.

Biological Activity Overview

The biological activity of 1-Bromo-3-(4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one is primarily characterized by its interactions with various biological targets, including enzymes and receptors. This compound may function as an inhibitor or activator in different biochemical pathways.

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which could lead to therapeutic effects in conditions like cancer or metabolic disorders.
• Receptor Interaction : It may bind to certain receptors, modulating their activity and influencing cellular responses.

Cytotoxicity Studies

Research has indicated that compounds with similar structural features exhibit varying degrees of cytotoxicity against tumor cell lines. For instance, studies on related compounds have shown selective cytotoxicity towards cancer cells while sparing normal cells. This suggests that 1-Bromo-3-(4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one may also possess tumor-specific cytotoxic properties.

Compound	Activity	Reference
1-Bromo-3-(4-methoxyphenyl)propan-2-one	Moderate cytotoxicity
1-Bromo-3-(4-trifluoromethoxyphenyl)propan-2-one	High cytotoxicity against specific tumor lines
1-Bromo-3-(4-difluoromethoxyphenyl)propan-2-one	Selective inhibition observed in enzyme assays

Case Studies

Several studies have focused on the synthesis and biological evaluation of fluorinated compounds similar to 1-Bromo-3-(4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one. These studies often highlight the enhanced lipophilicity and membrane permeability due to fluorination, which can improve bioavailability.

For example:

• A study investigating the anti-cancer properties of fluorinated derivatives found that increased fluorination correlated with enhanced potency against certain cancer cell lines, suggesting that 1-Bromo-3-(4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one may exhibit similar effects in vitro.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Key Substituents	Molecular Formula	Notable Properties/Applications
1-Bromo-3-(4-(difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one	Br, -OCF₂H, -OCF₃	C₁₁H₈BrF₅O₃	High electrophilicity due to Br and CF₃O
1-(4-(Difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one	-OCF₂H, -CF₃ (no Br)	C₁₁H₉F₅O₂	Density: 1.310 g/cm³; B.P.: 249.3°C
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	Br, CH₃, Ph (chalcone derivative)	C₁₆H₁₃BrO	Crystallographic stability; synthetic intermediate
Methyl 2-oxo-2-(4-(trifluoromethoxy)phenyl)acetate	-CO₂Me, -OCF₃	C₁₀H₇F₃O₄	Precursor for hydrazone synthesis (69% yield)

Key Observations :

• Bromine vs. Non-Brominated Analogues: The presence of bromine in the target compound enhances its reactivity in nucleophilic substitution (e.g., Suzuki coupling) compared to non-brominated analogues like 1-(4-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one .
• Electron-Withdrawing Groups : Both -OCF₃ and -OCF₂H substituents deactivate the aromatic ring, directing electrophilic substitution to specific positions. The trifluoromethoxy group (-OCF₃) is more electron-withdrawing than difluoromethoxy (-OCF₂H), impacting reaction rates in aromatic systems .

Key Observations :

• Brominated ketones like the target compound are often synthesized via halogenation of preformed ketones or chalcones. For example, describes dibromination followed by elimination to introduce a double bond and bromine .
• The low yield (31%) in highlights challenges in lithiation and coupling steps for trifluoromethoxy-containing intermediates, which may also apply to the target compound’s synthesis .

Physicochemical Properties

• Boiling Point and Density: Non-brominated analogues (e.g., 1-(4-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one) exhibit predicted boiling points of ~249°C and densities of 1.310 g/cm³ . The target compound’s bromine atom likely increases its molecular weight and density.
• Crystallinity : Chalcone derivatives like 2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one form stable crystals suitable for X-ray studies, whereas the target compound’s bulky substituents may hinder crystallization .